Cas no 932452-17-0 (N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide
• CAS No: 932452-17-0
• MF: C₂₄H₂₁N₃O₃
• MW: 399.441845655441
• CID: 5441410
• Update Time: 2025-06-08

N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

• Inchi： 1S/C24H21N3O3/c1-16-12-13-21(30-2)19(14-16)25-22(28)15-27-20-11-7-6-10-18(20)23(26-24(27)29)17-8-4-3-5-9-17/h3-14H,15H2,1-2H3,(H,25,28)
• InChI Key： WECQEXSDKGWYKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1OC)(=O)CN1C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=O

Additional information on N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide

N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide (CAS No. 932452-17-0): A Comprehensive Overview

N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide, with the CAS number 932452-17-0, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties.

The structure of N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide is characterized by a quinazolinone core linked to a substituted acetamide group. The presence of the methoxy and methylphenyl substituents on the acetamide moiety imparts unique chemical and biological properties to this compound. These substituents can influence the compound's solubility, stability, and interaction with biological targets, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-yl)acetamide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant antitumor activity against several cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound selectively inhibited the proliferation of cancer cells while showing minimal cytotoxicity towards normal cells. This selective activity is attributed to the compound's ability to target specific signaling pathways involved in cancer progression.

In addition to its antitumor properties, N-(2-methoxy-5-methylphenyl)-2-(2-oxo-4-phenyl-1,2-dihydroquinazolin-1-y)acetamide has also shown promise in anti-inflammatory applications. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound effectively reduced inflammation in animal models of arthritis. The researchers observed that the compound inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. These findings suggest that N-(2-methoxy-5-methylphenyl)-2-(2-oxyo4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide could be a potential therapeutic agent for inflammatory diseases.

The pharmacokinetic properties of N-(2-methoxy 5 methylphenyl)-2-(2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide have also been investigated to assess its suitability for clinical applications. A study published in the Journal of Pharmaceutical Sciences in 2019 reported that this compound exhibited favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, N-(2-methoxy 5 methylphenyl)-2-(2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide has been evaluated for its safety profile. Preclinical toxicity studies conducted on animal models showed that this compound was well-tolerated at therapeutic doses and did not cause significant adverse effects. These findings support the potential for further clinical development of N-(2-methoxy 5 methylphenyl)-2-(2 oxo 4 phenyl 1 2 dihydroquinazolin 1 yl)acetamide as a safe and effective therapeutic agent.

In conclusion, N-(methoxy-methylphenyl)-acetamide, with its CAS number 9345-7, represents a promising compound with diverse biological activities. Its potential applications in antitumor and anti-inflammatory therapies make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into the mechanisms of action and therapeutic potential of this compound, paving the way for its use in clinical settings.